Cas no 84473-82-5 (2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol)

2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol structure
84473-82-5 structure
Product Name:2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol
CAS No:84473-82-5
MF:C11H22O2
MW:186.291183948517
CID:728151
PubChem ID:3019910
Update Time:2025-04-19

2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol
    • 2-butyl-4,6-dimethyloxan-4-ol
    • DTXSID601004752
    • 84473-82-5
    • NS00062043
    • EINECS 282-937-7
    • Inchi: 1S/C11H22O2/c1-4-5-6-10-8-11(3,12)7-9(2)13-10/h9-10,12H,4-8H2,1-3H3
    • InChI Key: GLZDYSFULFXMRT-UHFFFAOYSA-N
    • SMILES: O1C(C)CC(C)(CC1CCCC)O

Computed Properties

  • Exact Mass: 186.161979940g/mol
  • Monoisotopic Mass: 186.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5Ų
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